2-Acetamidophenyl 3,4-dichlorobenzene-1-sulfonate

• IUPAC Name: (2-acetamidophenyl) 3,4-dichlorobenzenesulfonate
• InChI: InChI=1S/C14H11Cl2NO4S/c1-9(18)17-13-4-2-3-5-14(13)21-22(19,20)10-6-7-11(15)12(16)8-10/h2-8H,1H3,(H,17,18)
• InChI Key: OJQRVFTVYGRLIV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1OS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H11Cl2NO4S
• Molecular Weight: 360.2 g/mol
• CAS No.: 1386038-68-1

Description

2-Acetamidophenyl 3,4-dichlorobenzene-1-sulfonate is a chemical compound with the molecular formula C14H11Cl2NO4S and a molecular weight of 360.2 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Acetamidophenyl 3,4-dichlorobenzene-1-sulfonate typically involves the reaction of 2-acetamidophenol with 3,4-dichlorobenzenesulfonyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product. The final product is typically purified by recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

2-Acetamidophenyl 3,4-dichlorobenzene-1-sulfonate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonate group, with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfonic acids or sulfonates.

Reduction: Formation of amines or alcohols.

Substitution: Formation of sulfonamide or sulfonate derivatives.

Scientific Research Applications

2-Acetamidophenyl 3,4-dichlorobenzene-1-sulfonate has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Acetamidophenyl 3,4-dichlorobenzene-1-sulfonate involves its interaction with specific molecular targets and pathways. The compound can bind to proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Acetamidophenyl 4-chlorobenzene-1-sulfonate
• 2-Acetamidophenyl 2,4-dichlorobenzene-1-sulfonate
• 2-Acetamidophenyl 3,5-dichlorobenzene-1-sulfonate

Uniqueness

2-Acetamidophenyl 3,4-dichlorobenzene-1-sulfonate is unique due to its specific substitution pattern on the benzene ring, which can influence its chemical reactivity and biological activity. The presence of both acetamido and dichlorobenzene sulfonate groups provides a distinct set of properties that can be leveraged in various applications.